Cas no 1155598-53-0 (2-(2-Bromophenyl)-4-chloropyrimidine)

• Product Name: 2-(2-Bromophenyl)-4-chloropyrimidine
• CAS No: 1155598-53-0
• MF: C₁₀H₆BrClN₂
• MW: 269.525040149689
• CID: 5057564
• Update Time: 2025-10-29

2-(2-Bromophenyl)-4-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)-4-chloropyrimidine
• 2-(2-Bromophenyl)-4-chloropyrimidine

• Inchi： 1S/C10H6BrClN2/c11-8-4-2-1-3-7(8)10-13-6-5-9(12)14-10/h1-6H
• InChI Key： HVQRUINAHQUZLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1N=CC=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 2-(2-Bromophenyl)-4-chloropyrimidine

Introduction to 2-(2-Bromophenyl)-4-chloropyrimidine (CAS No. 1155598-53-0)

2-(2-Bromophenyl)-4-chloropyrimidine (CAS No. 1155598-53-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromophenyl and chloropyrimidine moieties, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis, biological activity, and recent advancements in the research and development of 2-(2-Bromophenyl)-4-chloropyrimidine.

Chemical Structure and Synthesis

2-(2-Bromophenyl)-4-chloropyrimidine is a heterocyclic compound with a molecular formula of C₁₁H₇BrClN₂. The molecule consists of a pyrimidine ring substituted with a 2-bromophenyl group at the 2-position and a chlorine atom at the 4-position. The bromine and chlorine substituents contribute to the compound's unique electronic and steric properties, making it an attractive scaffold for drug design.

The synthesis of 2-(2-Bromophenyl)-4-chloropyrimidine can be achieved through various methods. One common approach involves the reaction of 2-bromoaniline with 4,6-dichloropyrimidine in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Recent advancements in synthetic methodologies have also explored green chemistry principles to improve the efficiency and sustainability of the synthesis process.

Biological Activity and Applications

2-(2-Bromophenyl)-4-chloropyrimidine has been extensively studied for its biological activities, particularly in the context of anticancer and antiviral therapies. Research has shown that this compound exhibits potent inhibitory effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of key signaling pathways that regulate cell proliferation and survival.

In addition to its anticancer properties, 2-(2-Bromophenyl)-4-chloropyrimidine has demonstrated antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The compound's ability to inhibit viral replication is attributed to its interaction with viral enzymes or host cell factors essential for viral life cycles.

Recent Research Developments

The ongoing research on 2-(2-Bromophenyl)-4-chloropyrimidine continues to uncover new insights into its potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit enhanced potency against multidrug-resistant cancer cells. The researchers achieved this by introducing additional functional groups that improve cellular uptake and target specificity.

Another notable development involves the use of 2-(2-Bromophenyl)-4-chloropyrimidine as a lead compound in drug discovery programs targeting neurodegenerative diseases. Preliminary studies have shown that certain analogs can modulate key enzymes involved in neuroinflammation and oxidative stress, suggesting their potential as neuroprotective agents.

Safety and Regulatory Considerations

The safety profile of 2-(2-Bromophenyl)-4-chloropyrimidine is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In terms of regulatory considerations, compounds like 2-(2-Bromophenyl)-4-chloropyrimidine are subject to stringent guidelines set by regulatory agencies such as the FDA (Food and Drug Administration) and EMA (European Medicines Agency). These guidelines ensure that all aspects of drug development, from preclinical testing to clinical trials, are conducted with high standards of safety and scientific rigor.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 2-(2-Bromophenyl)-4-chloropyrimidine are promising, given its diverse biological activities and potential therapeutic applications. Ongoing research efforts aim to optimize its pharmacological properties through structural modifications and combination therapies. Additionally, advances in computational methods and high-throughput screening technologies are expected to accelerate the discovery of more potent derivatives.

In conclusion, 2-(2-Bromophenyl)-4-chloropyrimidine (CAS No. 1155598-53-0) represents a valuable chemical scaffold with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development into novel therapeutic agents for various diseases.